Cas no 386273-25-2 (3-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonamide)

3-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonamide structure
386273-25-2 structure
Product Name:3-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonamide
CAS No:386273-25-2
MF:C16H14N2O3S
MW:314.358962535858
CID:1030949
PubChem ID:69910671
Update Time:2025-04-20

3-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonamide
    • 3-(5-methyl-3-phenyl-1,2-oxazol-4-yl)benzenesulfonamide
    • 3-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfomide
    • 3-?(5-?Methyl-?3-?phenylisoxazol-?4-?yl)?benzenesulfonamide
    • 3-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)benzene-1-sulfonamide
    • CS-0255349
    • 386273-25-2
    • SCHEMBL6832160
    • F19315
    • DTXSID00741522
    • 3-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonamide (Palbociclib Impurity)
    • Inchi: 1S/C16H14N2O3S/c1-11-15(13-8-5-9-14(10-13)22(17,19)20)16(18-21-11)12-6-3-2-4-7-12/h2-10H,1H3,(H2,17,19,20)
    • InChI Key: QHTHRXSCXPHAHP-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC(=C1)C1=C(C)ON=C1C1C=CC=CC=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 314.07251349g/mol
  • Monoisotopic Mass: 314.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 94.6Ų

3-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonamide Pricemore >>

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